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Compound of Interest |

Compound Name: Cl Vat green 1
CAS No.: 12663-53-5
Cat. No.: B15550410

Get Quote

This guide provides essential safety and logistical information for the proper handling and
disposal of C.l. Vat Green 1 (CAS No. 128-58-5), tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and environmental protection.

Chemical and Safety Data Overview

C.l. Vat Green 1, also known as Vat Brilliant Green FFB, is a synthetic vat dye.[1][2] It is a
variegated dark green powder that is insoluble in water.[1][2] While it is stable under normal
temperatures and pressures, it is incompatible with strong oxidizing and reducing agents.[3]
Upon heating to decomposition, it can emit acrid smoke and fumes.[4]

Health and Hazard Information: While many reports indicate that this chemical does not meet
GHS hazard criteria, some data suggests it can cause serious eye irritation.[4] It may also
cause respiratory tract irritation, and it is considered harmful if swallowed, potentially causing
gastrointestinal irritation.[3][5] Prolonged or repeated skin contact may lead to irritation in
sensitive individuals.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for C.l. Vat Green 1.
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Property Value Source

Chemical Identity

CAS Number 128-58-5 [1][2][4]
Molecular Formula C36H2004 [1][2]114]
Molecular Weight 516.54 g/mol [1][2]

Ecotoxicity Data

ICso (Bacterial Resp. Inh.) > 100 mg/L [4]

TLso (Pimephales promelas) > 180 mg/L (24, 48, & 96 hr) [4]

Experimental Protocol: Laboratory-Scale Vat Dyeing
and Decontamination

This protocol outlines a standard procedure for using C.I. Vat Green 1 in a laboratory setting,
with integrated safety and waste disposal steps.

Objective: To dye a cotton fabric sample using C.l. Vat Green 1 and properly manage all
resulting waste streams.

Materials:

C.l. Vat Green 1 powder

» Cotton fabric sample

e Sodium hydroxide (NaOH)

e Sodium hydrosulfite (Na2S204)
» Glacial acetic acid

e Hydrogen peroxide (H202)

e Deionized water
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Appropriate laboratory glassware (beakers, graduated cylinders)

Stir plate and stir bar

pH meter or pH strips

Designated hazardous waste containers
Personal Protective Equipment (PPE):

o Safety goggles or chemical safety glasses[3]
o Chemical-resistant gloves (e.g., nitrile)[3]

o Lab coat or appropriate protective clothing[3]

e For handling large quantities of powder or in the absence of adequate ventilation, use an
approved particulate respirator.[3][5]

Procedure:
e Preparation (in a chemical fume hood):

o Weigh the desired amount of C.l. Vat Green 1 powder. Minimize dust generation during
this process.[3]

o Prepare a reducing solution by dissolving sodium hydroxide and sodium hydrosulfite in
deionized water. The leuco-form of the dye in an alkaline reduction is blue.[1][2]

» Vatting (Reduction):
o In a beaker, create a paste of the Vat Green 1 powder with a small amount of water.

o Add the paste to the reducing solution while stirring continuously. The solution will change
color as the insoluble dye is converted to its soluble leuco form.

e Dyeing:

o Immerse the cotton fabric sample into the dye bath.
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o Heat the solution gently (as per specific research parameters) and maintain stirring for the
desired duration.

o Oxidation:

o Remove the fabric from the dye bath. The color will appear pale.

o Expose the fabric to air or an oxidizing bath (e.g., a dilute solution of hydrogen peroxide
and acetic acid) to convert the leuco dye back to its original insoluble pigment form, fixing
it within the fibers.

e Rinsing and Neutralization:

o Rinse the dyed fabric thoroughly with deionized water to remove any unfixed dye.

o Collect all rinse water in a designated aqueous waste container.

e Waste Stream Management:

o Solid Waste:

» Any unused C.I. Vat Green 1 powder and grossly contaminated items (e.g., weigh
boats, paper towels) should be placed in a clearly labeled, sealed container for solid
chemical waste.

o Liquid Waste:

» The spent dye bath and all rinse water are considered hazardous waste. Do not
discharge into drains.[5][6]

» Combine these liquids in a designated, compatible hazardous waste container. The
container must be clearly labeled "Hazardous Waste: C.I. Vat Green 1 and reducing
agents."

» Keep the waste container closed except when adding waste.[7]

o Empty Containers:
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» Rinse empty C.I. Vat Green 1 containers with a small amount of a suitable solvent (like
acetone, in which it is slightly soluble) or water.[1][2][7]

» Collect the rinseate and add it to the liquid hazardous waste container.

» The rinsed, empty container can then be disposed of in the regular laboratory glass or
plastic recycling, depending on the material.[7]

Disposal and Decontamination Workflow

The proper disposal of C.I. Vat Green 1 and associated waste is a critical final step. The
primary method for disposal of the chemical itself is incineration by a licensed professional

waste disposal service.[5]

The following diagram illustrates the decision-making process for managing waste generated

from procedures involving C.I. Vat Green 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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vat-green-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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